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Compound of Interest

Compound Name: 1,4-Oxazepan-6-one

Cat. No.: B12820161

Essential Safety and Handling Guide for 1,4-
Oxazepan-6-one

This guide provides crucial safety and logistical information for the handling and disposal of
1,4-Oxazepan-6-one, tailored for researchers, scientists, and drug development professionals.
The following procedures are based on the known hazards of structurally similar compounds
and general best practices for laboratory safety.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 1,4-Oxazepan-6-one is not readily available, data
from analogous compounds such as 1,4-oxazepan-6-one hydrochloride, (S)-1,4-oxazepan-6-
ol, and 1,4-Oxazepan-5-one indicate the following potential hazards:
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Hazard Statement

Description

GHS Classification
(Analogous Compounds)

Skin Irritation

Causes skin irritation upon
contact.[1][2]

Skin Irrit. 2

Serious Eye Damage/Irritation

Causes serious eye irritation or
damage.[1][2]

Eye Dam. 1/ Eye Irrit. 2A

Respiratory Irritation

May cause respiratory irritation
if inhaled.[1][2]

STOT SE 3

Acute Oral Toxicity

May be harmful if swallowed.

[1]

Acute Tox. 5

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1,4-Oxazepan-6-one. The following

table summarizes the recommended equipment.
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PPE Category

Recommended Equipment

Specifications and
Rationale

Hand Protection

Butyl or Nitrile Rubber Gloves

Given that 1,4-Oxazepan-6-
one is a ketone and an ether,
butyl rubber gloves are highly
recommended for their
resistance to these chemical
classes.[3] Nitrile gloves may
offer fair resistance but should
be used for shorter durations
and changed immediately
upon contamination.[4] Always
check the manufacturer's glove
compatibility chart for specific

breakthrough times.

Eye Protection

Chemical Safety Goggles

Must be worn at all times in the
laboratory. Goggles provide a
seal around the eyes to protect

against splashes.

Face Protection

Face Shield

A face shield should be worn in
conjunction with safety
goggles, especially when there
is a significant risk of splashing
(e.g., during transfers of larger
quantities or reactions under

pressure).

Body Protection

Laboratory Coat

A flame-resistant lab coat that

fastens securely is required.

Respiratory Protection

Air-Purifying Respirator with
Organic Vapor (OV) Cartridges

Use of a respirator may be
necessary if handling large
guantities, heating the
compound, or if adequate
ventilation cannot be
guaranteed. A NIOSH-

approved respirator with black-
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coded organic vapor cartridges
is appropriate.[1][5][6] For
operations that may generate
particulates, a combination
OV/P100 cartridge is

recommended.[2]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:

All handling of 1,4-Oxazepan-6-one, including weighing, transferring, and use in reactions,
must be conducted within a certified chemical fume hood to minimize inhalation exposure.

. Personal Protective Equipment (PPE) Donning:

Before entering the designated handling area, don all required PPE as outlined in the table
above.

. Chemical Handling:

When handling the solid compound, use appropriate tools (e.g., spatula, weighing paper) to
avoid direct contact.

For solutions, use a calibrated pipette or syringe for accurate and safe transfer.

Keep all containers of 1,4-Oxazepan-6-one tightly sealed when not in use.

. Emergency Preparedness:

Ensure that an emergency eyewash station and safety shower are readily accessible and
unobstructed.[7][8]

Have a chemical spill kit readily available.

. Decontamination:
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 After handling, thoroughly decontaminate the work area with an appropriate solvent (e.g.,
70% ethanol), followed by soap and water.

» Remove gloves and wash hands thoroughly with soap and water.

Experimental Workflow for Handling 1,4-Oxazepan-
6-one
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Preparation

Verify Fume Hood Certification

Assemble All Necessary Equipment

Don Required PPE

Handling

Weigh/Measure 1,4-Oxazepan-6-one in Fume Hood

Perform Experimental Procedure

Seal and Label All Containers

Cleanup 8vz Disposal

Decontaminate Work Surface

l

Segregate and Dispose of Waste

l

Doff PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,4-Oxazepan-6-one.
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Disposal Plan

1. Waste Segregation:

All solid and liquid waste containing 1,4-Oxazepan-6-one must be collected in a designated,
sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless it is part of a reaction mixture.
. Contaminated Materials:

All disposable items that have come into contact with 1,4-Oxazepan-6-one (e.g., gloves,
weighing paper, pipette tips) must be disposed of in the solid hazardous waste container.[9]

. Container Management:

Use chemically resistant containers for waste collection.

Keep waste containers closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area.
. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10][11]

Emergency Procedures
Logical Flow for Emergency Response

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12820161?utm_src=pdf-body
https://www.benchchem.com/product/b12820161?utm_src=pdf-body
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12820161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Skin Contact Eye (i;)ntact Inhalation
Remove Contaminated Clothing Immediately Flush with Eyewash for 15 min Move to Fresh Air
l v \1
Flush with Water for 15 min Remove Contact Lenses (if applicable) Seek Medical Attention if Symptoms Occur
l A4
Seek Medical Attention if Irritation Persists Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Decision-making diagram for emergency response to chemical exposure.

This document is intended as a guide and should be supplemented by your institution's specific
safety protocols and a thorough risk assessment for your particular experimental setup. Always
prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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